![molecular formula C18H20N2O3S2 B5667238 N-[2-(methylthio)phenyl]-3-(1-pyrrolidinylsulfonyl)benzamide](/img/structure/B5667238.png)
N-[2-(methylthio)phenyl]-3-(1-pyrrolidinylsulfonyl)benzamide
Description
N-[2-(methylthio)phenyl]-3-(1-pyrrolidinylsulfonyl)benzamide, also known as MPTP, is a chemical compound that has been widely used in scientific research for its unique properties. This compound has been extensively studied for its potential therapeutic applications in the treatment of various diseases, including cancer and neurological disorders.
Scientific Research Applications
Antioxidant Properties
N-[2-(methylthio)phenyl]-3-(1-pyrrolidinylsulfonyl)benzamide: exhibits antioxidant activity. Antioxidants play a crucial role in protecting cells from oxidative stress, which can lead to various diseases. This compound may be explored for its potential as an antioxidant in pharmaceutical and nutraceutical applications .
Antibacterial Activity
The synthesized benzamide compounds were tested for in vitro antibacterial activity against both gram-positive and gram-negative bacteria. Researchers compared their effectiveness with two control drugs. Investigating the antibacterial properties of this compound could lead to novel antimicrobial agents .
Drug Discovery and Medicinal Applications
Benzamides, including N-[2-(methylthio)phenyl]-3-(1-pyrrolidinylsulfonyl)benzamide, have been widely used in medical and potential drug industries. Their applications include:
Industrial Applications
Amides, including benzamides, find applications beyond medicine:
Rhodium-Catalyzed Reactions
While not directly related to N-[2-(methylthio)phenyl]-3-(1-pyrrolidinylsulfonyl)benzamide , it’s interesting to note that aromatic amides have been studied in rhodium-catalyzed reactions. These investigations explore suitable directing groups for specific transformations .
properties
IUPAC Name |
N-(2-methylsulfanylphenyl)-3-pyrrolidin-1-ylsulfonylbenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O3S2/c1-24-17-10-3-2-9-16(17)19-18(21)14-7-6-8-15(13-14)25(22,23)20-11-4-5-12-20/h2-3,6-10,13H,4-5,11-12H2,1H3,(H,19,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JNETYUVYHLDSIB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC=C1NC(=O)C2=CC(=CC=C2)S(=O)(=O)N3CCCC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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